Cas no 900019-71-8 (2-Amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile)

• Product Name: 2-Amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile
• CAS No: 900019-71-8
• MF: C₂₄H₂₁BrN₂O
• MW: 433.340345144272
• CID: 6630544
• PubChem ID: 16413036
• Update Time: 2025-06-22

2-Amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2Y-0935
• 2-amino-7-bromo-4-[4-(tert-butyl)phenyl]-4H-benzo[g]chromene-3-carbonitrile
• AKOS005087149
• 900019-71-8
• 2-amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile
• 4H-Naphtho[2,3-b]pyran-3-carbonitrile, 2-amino-7-bromo-4-[4-(1,1-dimethylethyl)phenyl]-
• 2-Amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile

• Inchi： 1S/C24H21BrN2O/c1-24(2,3)17-7-4-14(5-8-17)22-19-11-16-10-18(25)9-6-15(16)12-21(19)28-23(27)20(22)13-26/h4-12,22H,27H2,1-3H3
• InChI Key： NYBKUJBWIBQFBN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC3=C(C=C2C=1)C(C(C#N)=C(N)O3)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 432.08373g/mol
• Monoisotopic Mass: 432.08373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 594.6±50.0 °C(Predicted)
• pka: 2.78±0.40(Predicted)

Additional information on 2-Amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile

Introduction to 2-Amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile (CAS No. 900019-71-8)

2-Amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex aromatic structure, is a derivative of benzo[g]chromene, a heterocyclic scaffold known for its broad spectrum of biological activities. The presence of multiple functional groups, including an amino group, a bromine substituent, and a nitrile moiety, makes this compound a versatile candidate for further chemical modifications and biological evaluations.

The CAS No. 900019-71-8 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and retrieval for researchers. The benzo[g]chromene core is particularly noteworthy due to its structural similarity to natural products such as flavonoids, which are widely recognized for their pharmacological properties. In recent years, there has been a surge in interest towards chromene derivatives due to their potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 2-Amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile is its synthetic accessibility. The combination of bromine and amino groups provides excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the development of novel drug candidates with tailored biological activities.

Recent studies have highlighted the potential of benzo[g]chromene derivatives as inhibitors of kinases and other enzymes implicated in disease pathways. For instance, modifications at the 4H-benzo[g]chromene-3-carbonitrile core have been shown to enhance binding affinity to target proteins. The nitrile group, in particular, has been identified as a crucial pharmacophore in several bioactive molecules due to its ability to engage in hydrogen bonding interactions and modulate electronic properties.

The 4-(4-tert-butylphenyl) substituent adds another layer of complexity to this compound, influencing both its electronic properties and solubility characteristics. Tert-butyl groups are often incorporated into drug molecules to improve metabolic stability and reduce off-target effects. This modification can also enhance the compound's solubility in organic solvents, facilitating its use in various biochemical assays and high-throughput screening campaigns.

In the realm of drug discovery, 2-Amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile represents a promising scaffold for developing small-molecule inhibitors. Its structural features align well with known pharmacophores found in approved drugs, suggesting that it may exhibit similar or improved therapeutic profiles. Additionally, the presence of multiple reactive sites allows for the exploration of diverse chemical space, increasing the likelihood of identifying novel lead compounds.

The bromine atom at the 7-position serves as an excellent anchor for further derivatization strategies. It can be readily exchanged with other functional groups through halogen-metal exchange reactions or used in palladium-catalyzed cross-coupling reactions. Such transformations are essential for generating libraries of compounds with varying biological activities, which can then be screened for efficacy and selectivity.

From a computational chemistry perspective, 2-Amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications can influence binding affinity and selectivity. For example, computational analyses have revealed that subtle changes at the amino group can significantly alter the compound's ability to bind to specific enzymes or receptors.

The integration of machine learning techniques has further accelerated the discovery process by enabling rapid virtual screening of large compound libraries. By leveraging data-driven approaches, researchers can predict the biological activity of 2-Amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile analogs before synthesizing them experimentally. This high-throughput virtual screening has been instrumental in identifying promising candidates for further optimization.

In conclusion,2-Amino-7-bromo-4-(4-tert-butylphenyl)-4H-benzo[g]chromene-3-carbonitrile (CAS No. 900019-71-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing drug discovery efforts worldwide.